Cas no 150063-09-5 (N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 150063-09-5
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5681090
• PubChem ID: 16259702
• Update Time: 2025-05-27

N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS033982287
• 150063-09-5
• Z26909485
• EN300-26586048
• AB00744428-01

• Inchi： 1S/C16H18N2O2S/c1-11(12-7-4-5-9-14(12)20-2)18-15(19)13-8-6-10-17-16(13)21-3/h4-11H,1-3H3,(H,18,19)
• InChI Key： DKQSKNMBLUCHLU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC(C)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 150063-09-5)

N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 150063-09-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine-3-carboxamide core with a 2-methoxyphenyl and methylsulfanyl substituent, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating enzyme activity and receptor interactions, which could pave the way for novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide aligns with this trend, as its structural motifs are commonly found in molecules that interact with kinases and G-protein-coupled receptors (GPCRs). These targets are critical in treating conditions such as inflammation, metabolic disorders, and neurodegenerative diseases. Consequently, this compound is frequently discussed in forums and publications focusing on medicinal chemistry and drug design.

The synthesis of CAS 150063-09-5 involves multi-step organic reactions, including amide coupling and sulfur alkylation, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility, stability, and lipophilicity, have been characterized to assess its suitability for in vitro and in vivo studies. These properties are crucial for researchers who are exploring its pharmacokinetic and pharmacodynamic profiles, as they influence bioavailability and metabolic pathways.

One of the most searched questions related to this compound is: "What are the potential applications of N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide in drug development?" Current hypotheses suggest its utility as a scaffold for designing selective enzyme inhibitors, particularly in oncology and immunology. For instance, its methylsulfanyl group may enhance binding affinity to specific protein pockets, a feature highly valued in fragment-based drug discovery.

Another trending topic is the compound's structure-activity relationship (SAR), which is a focal point for chemists optimizing lead compounds. The 2-methoxyphenyl moiety, for example, could be modified to improve target selectivity or reduce off-target effects. Such discussions are prevalent in AI-driven drug discovery platforms, where predictive modeling accelerates the identification of promising candidates. This aligns with the broader industry shift toward computational chemistry and high-throughput screening.

From an SEO perspective, keywords like "pyridine-3-carboxamide derivatives", "sulfur-containing bioactive molecules", and "CAS 150063-09-5 supplier" are frequently queried by researchers and procurement specialists. Highlighting these terms ensures the content reaches its intended audience, including academic institutions and pharmaceutical companies. Additionally, the compound's relevance to green chemistry practices—such as minimizing waste in synthesis—adds another layer of contemporary appeal.

In summary, N-[1-(2-methoxyphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a versatile and promising entity in modern chemical research. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the evolving landscape of drug discovery and molecular design.